molecular formula C13H20O2 B8549921 3-p-t-Butyl-phenoxypropanol

3-p-t-Butyl-phenoxypropanol

Cat. No.: B8549921
M. Wt: 208.30 g/mol
InChI Key: LUFSOCXSMYBNEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-p-t-Butyl-phenoxypropanol is a useful research compound. Its molecular formula is C13H20O2 and its molecular weight is 208.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H20O2

Molecular Weight

208.30 g/mol

IUPAC Name

3-(4-tert-butylphenoxy)propan-1-ol

InChI

InChI=1S/C13H20O2/c1-13(2,3)11-5-7-12(8-6-11)15-10-4-9-14/h5-8,14H,4,9-10H2,1-3H3

InChI Key

LUFSOCXSMYBNEQ-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)OCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

This ester 21.0 g was dissolved in 500 ml dry ether and cooled to -5° C. in an ice/acetone bath. To the cold solution was added, cautiously, a slurry of 3.5 g lithium aluminum hydride in 100 ml dry ether. After one hour the excess lithium aluminum hydride was destroyed by the cautious addition of 200 ml ethyl acetate, then 50 ml water. The solution was filtered and the filtrated partitioned between 200 ml ether-200 ml water. The organic layer was removed, dried, and evaporated to a yellow oil which was vacuum distilled (116° C./0.35 mm) over potassium carbonate to a clear colorless oil, 3-p-t-butylphenoxypropanol, 10.1 g (64%).
Name
ester
Quantity
21 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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